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Compound of Interest

Compound Name: NO-711

Cat. No.: B1679361

This guide provides in-depth troubleshooting advice and answers to frequently asked questions
for researchers, scientists, and drug development professionals encountering unexpected
effects of the GABA transporter 1 (GAT-1) inhibitor, NO-711, in neuronal firing experiments.

Frequently Asked Questions (FAQs) &

Troubleshooting Guides
Question 1: What is the expected effect of NO-711 on
neuronal firing and what is its mechanism of action?

Answer:

NO-711 is a selective inhibitor of the GABA transporter 1 (GAT-1).[1][2] GAT-1 is responsible
for the reuptake of the inhibitory neurotransmitter GABA from the synaptic cleft back into
neurons and glial cells.[1] By blocking GAT-1, NO-711 increases the extracellular concentration
of GABA, leading to enhanced activation of GABA receptors (both GABA-A and GABA-B).[1]
This enhanced inhibitory signaling is expected to decrease neuronal excitability and reduce the
spontaneous firing rate of most neurons.[3]

The primary mechanism involves prolonging the presence of GABA in the synapse, which
potentiates both phasic (synaptic) and tonic (extrasynaptic) inhibition.[4] This makes NO-711 a
valuable tool for studying the role of GABAergic signaling in various neural circuits and its
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potential as a therapeutic agent for conditions characterized by excessive neuronal excitation,
such as epilepsy.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1679361?utm_src=pdf-custom-synthesis
https://synapse.patsnap.com/article/what-are-gat1-inhibitors-and-how-do-they-work
https://pmc.ncbi.nlm.nih.gov/articles/PMC9394549/
https://www.researchgate.net/figure/Effect-of-5-mM-NO-711-on-spontaneous-firing-rate-of-stellate-cells_fig5_5813423
https://pmc.ncbi.nlm.nih.gov/articles/PMC8113735/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8113735/
https://www.benchchem.com/product/b1679361#troubleshooting-unexpected-no-711-effects-on-neuronal-firing
https://www.benchchem.com/product/b1679361#troubleshooting-unexpected-no-711-effects-on-neuronal-firing
https://www.benchchem.com/product/b1679361#troubleshooting-unexpected-no-711-effects-on-neuronal-firing
https://www.benchchem.com/product/b1679361#troubleshooting-unexpected-no-711-effects-on-neuronal-firing
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679361?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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